Cas no 62054-64-2 (2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-)
62054-64-2 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-
CAS No:62054-64-2
MF:C10H12N4O3
MW:236.227281570435
CID:459587
PubChem ID:12318714
Update Time:2025-04-19
2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro-
- N-butyl-4-nitro-2,1,3-benzoxadiazol-7-amine
- TQP0998
- DTXSID40488166
- AKOS005839648
- N-BUTYL-7-NITRO-2,1,3-BENZOXADIAZOL-4-AMINE
- N-butyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
- 62054-64-2
- SCHEMBL13252252
-
- Inchi: 1S/C10H12N4O3/c1-2-3-6-11-7-4-5-8(14(15)16)10-9(7)12-17-13-10/h4-5,11H,2-3,6H2,1H3
- InChI Key: GZVHDJVGMNEUMH-UHFFFAOYSA-N
- SMILES: O1N=C2C(=CC=C(C2=N1)NCCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.09106
- Monoisotopic Mass: 236.09094026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- PSA: 94.09
2,1,3-Benzoxadiazol-4-amine, N-butyl-7-nitro- Related Literature
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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